1,3-Benzothiazol-6-ylhydrazine;dihydrochloride

• IUPAC Name: 1,3-benzothiazol-6-ylhydrazine;dihydrochloride
• InChI: InChI=1S/C7H7N3S.2ClH/c8-10-5-1-2-6-7(3-5)11-4-9-6;;/h1-4,10H,8H2;2*1H
• InChI Key: BMSQPGVBQGNEJT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1NN)SC=N2.Cl.Cl
• Molecular Formula: C7H9Cl2N3S
• Molecular Weight: 238.14 g/mol

Description

Synthesis Analysis

Benzothiazoles can be synthesized from 2-aminobenzenethiols and carbon dioxide in the presence of 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) at 1 atm of CO2 and 60–70 °C. The reaction has a broad substrate scope and functional group tolerance. Other methods of synthesis involve the condensation of 2-aminobenzenethiol with aldehydes/ketones/acids/acyl chlorides and the cyclization of thioamide.

Molecular Structure Analysis

The molecular structure of “1,3-Benzothiazol-6-ylhydrazine;dihydrochloride” involves a benzene ring fused to a thiazole ring. This structure is common in various marine and terrestrial natural compounds.

Scientific Research Applications

Anticancer Properties

Benzothiazoles exhibit promising anticancer potential. Researchers have explored their role as inhibitors of tumor growth and metastasis. These compounds interfere with cancer cell proliferation, induce apoptosis, and inhibit angiogenesis. .

Antibacterial Activity

1,3-Benzothiazol-6-ylhydrazine derivatives have demonstrated antibacterial properties. They inhibit bacterial growth by disrupting essential cellular processes. .

Anti-Inflammatory Agents

Benzothiazoles possess anti-inflammatory activity. They modulate immune responses, suppress pro-inflammatory cytokines, and alleviate inflammation-related disorders. .

Antiviral Potential

Studies have explored benzothiazoles as antiviral agents. These compounds exhibit inhibitory effects against certain viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). .

Enzyme Inhibition

Benzothiazoles act as enzyme inhibitors. They target specific enzymes involved in disease processes, such as kinases, proteases, and phosphodiesterases. .

Neuroprotective Effects

Some benzothiazole derivatives show neuroprotective properties. They enhance neuronal survival, reduce oxidative stress, and mitigate neurodegenerative processes. .

Fluorescence Materials and Imaging Reagents

Benzothiazoles are used in fluorescence-based imaging techniques. .

Electroluminescent Devices

Researchers have explored benzothiazoles for electroluminescent applications. These compounds can be incorporated into organic light-emitting diodes (OLEDs) and other optoelectronic devices. .

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It causes skin irritation, serious eye irritation, and may cause respiratory irritation. Safety measures include washing thoroughly after handling, wearing protective gear, and avoiding breathing dust/fume/gas/mist/vapors/spray. It should be stored in a well-ventilated place, with the container kept tightly closed.

Future Directions

Benzothiazoles have played an important role in the field of biochemistry and medicinal chemistry due to their highly pharmaceutical and biological activity. They are widely used in various applications, including as vulcanization accelerators, antioxidants, plant growth regulators, anti-inflammatory agents, enzyme inhibitors, imaging reagents, fluorescence materials, and electroluminescent devices. The future development trend and prospect of the synthesis of benzothiazoles were anticipated.